Cas no 2649056-65-3 (4-(3-isocyanatobutyl)morpholine)

• Product Name: 4-(3-isocyanatobutyl)morpholine
• CAS No: 2649056-65-3
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6443473
• PubChem ID: 165858247
• Update Time: 2025-10-29

4-(3-isocyanatobutyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-isocyanatobutyl)morpholine
• EN300-1782070
• 2649056-65-3

• Inchi： 1S/C9H16N2O2/c1-9(10-8-12)2-3-11-4-6-13-7-5-11/h9H,2-7H2,1H3
• InChI Key： SBVOXYMDOWWQAN-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC(C)N=C=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.9Ų

Additional information on 4-(3-isocyanatobutyl)morpholine

Introduction to 4-(3-isocyanatobutyl)morpholine (CAS No. 2649056-65-3)

4-(3-isocyanatobutyl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2649056-65-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of morpholine derivatives, characterized by its unique structural and functional properties. The presence of an isocyanate group at the 3-position of the butyl chain introduces a high degree of reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The isocyanate functional group (–NCO) is highly versatile and participates in a variety of chemical reactions, including polymerization, urethane formation, and condensation reactions. This reactivity has positioned 4-(3-isocyanatobutyl)morpholine as a key building block in the synthesis of polymers, adhesives, and specialty chemicals. Furthermore, its morpholine backbone imparts specific solubility characteristics and biological interactions, which are exploited in pharmaceutical applications.

In recent years, there has been growing interest in exploring the potential applications of 4-(3-isocyanatobutyl)morpholine in medicinal chemistry. The compound's ability to undergo facile modifications allows for the design of novel molecules with tailored biological activities. For instance, researchers have investigated its utility in developing small-molecule inhibitors targeting various therapeutic pathways. One notable area of research involves its incorporation into peptidomimetic scaffolds, where the morpholine ring enhances binding affinity and selectivity against biological targets.

Recent studies have highlighted the role of 4-(3-isocyanatobutyl)morpholine in the synthesis of bioactive molecules with anti-inflammatory and analgesic properties. The isocyanate group can be selectively reacted with amines or hydroxyl groups to form stable urethane linkages, a common motif in drug molecules. This versatility has enabled the creation of hybrid compounds that combine the pharmacological benefits of morpholine derivatives with other bioactive scaffolds.

The compound's reactivity also makes it a valuable tool in materials science. Researchers have explored its potential as a crosslinking agent in polymer networks, leveraging its ability to form stable covalent bonds under controlled conditions. Such polymer systems find applications in drug delivery systems, where precise control over molecular architecture is crucial for optimizing release profiles and bioavailability.

From a synthetic chemistry perspective, 4-(3-isocyanatobutyl)morpholine offers a unique platform for exploring novel reaction pathways and methodologies. The combination of the isocyanate group and morpholine moiety provides multiple sites for functionalization, enabling access to a diverse range of derivatives. This has spurred innovation in synthetic strategies, particularly in the development of catalytic systems that facilitate efficient transformations while maintaining high selectivity.

The pharmaceutical industry has also shown interest in 4-(3-isocyanatobutyl)morpholine as a precursor for active pharmaceutical ingredients (APIs). Its structural features make it suitable for further derivatization into compounds with enhanced pharmacokinetic properties. For example, modifications at the isocyanate position can introduce hydrophilic or lipophilic groups, influencing solubility and metabolic stability. Such fine-tuning is essential for developing drugs that exhibit optimal therapeutic efficacy and minimal side effects.

In conclusion, 4-(3-isocyanatobutyl)morpholine (CAS No. 2649056-65-3) represents a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative materials and therapeutic agents. As scientific understanding advances, it is likely that new applications for this compound will continue to emerge, further solidifying its importance in modern chemical research.